Cas no 727982-67-4 (2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline)

2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- AKOS000116921
- 2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline
- AB00721423-01
- EN300-08567
- Z56941966
- 2-(4-methylpiperazin-1-yl)-5-morpholin-4-ylsulfonylaniline
- CHEMBL4957418
- 2-(4-methylpiperazin-1-yl)-5-(morpholin-4-ylsulfonyl)aniline
- 727982-67-4
- 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline
-
- Inchi: 1S/C15H24N4O3S/c1-17-4-6-18(7-5-17)15-3-2-13(12-14(15)16)23(20,21)19-8-10-22-11-9-19/h2-3,12H,4-11,16H2,1H3
- InChI Key: XNGVDJKFWJAKKD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)N1CCN(C)CC1)(N1CCOCC1)(=O)=O
Computed Properties
- Exact Mass: 340.15691181g/mol
- Monoisotopic Mass: 340.15691181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 87.5Ų
2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P019JLL-100mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 100mg |
$292.00 | 2024-04-21 | |
1PlusChem | 1P019JLL-500mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 500mg |
$600.00 | 2024-04-21 | |
Aaron | AR019JTX-500mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 500mg |
$624.00 | 2025-02-14 | |
1PlusChem | 1P019JLL-10g |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 10g |
$1575.00 | 2023-12-16 | |
1PlusChem | 1P019JLL-250mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 250mg |
$392.00 | 2024-04-21 | |
Aaron | AR019JTX-50mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 50mg |
$89.00 | 2025-03-10 | |
Aaron | AR019JTX-250mg |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 250mg |
$405.00 | 2025-02-14 | |
Aaron | AR019JTX-1g |
2-(4-methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline |
727982-67-4 | 91% | 1g |
$793.00 | 2025-02-14 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039939-1g |
2-(4-Methylpiperazin-1-yl)-5-(morpholinosulfonyl)aniline |
727982-67-4 | 1g |
¥2020.00 | 2024-05-01 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2039939-5g |
2-(4-Methylpiperazin-1-yl)-5-(morpholinosulfonyl)aniline |
727982-67-4 | 5g |
¥5418.00 | 2024-05-01 |
2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline Related Literature
-
1. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
-
Chun-Ting He,Pei-Qin Liao,Dong-Dong Zhou,Bao-Ying Wang,Wei-Xiong Zhang,Jie-Peng Zhang,Xiao-Ming Chen Chem. Sci., 2014,5, 4755-4762
-
Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
-
J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
-
Wai-Kwok Wong,Hongze Liang,Wai-Yeung Wong,Zongwei Cai,King-Fai Li,Kok-Wai Cheah New J. Chem., 2002,26, 275-278
Additional information on 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline
2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline: A Comprehensive Overview
The compound with CAS No 727982-67-4, known as 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a piperazine ring, a morpholine sulfonyl group, and an aniline moiety. The molecular structure of this compound plays a pivotal role in its potential applications, particularly in drug discovery and advanced material synthesis.
Recent studies have highlighted the biological activity of 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline, demonstrating its potential as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, including kinase activity and receptor binding. For instance, a 2023 study published in *Journal of Medicinal Chemistry* revealed that this compound exhibits selective inhibition of certain protein kinases, making it a promising candidate for anticancer drug development.
In addition to its pharmacological applications, CAS No 727982-67-4 has also been investigated for its role in materials science. The molecule's ability to form stable crystalline structures has led to its consideration in the development of advanced polymers and nanomaterials. A 2023 research article in *Advanced Materials* detailed how this compound can serve as a building block for creating self-healing polymers, which have potential applications in aerospace and electronics industries.
The synthesis of 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the piperazine ring, sulfonation of the morpholine group, and coupling with the aniline moiety. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis, as reported in a 2023 paper in *Chemical Communications*.
From an analytical standpoint, the characterization of this compound has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and stability. These analyses have confirmed the compound's structural integrity and highlighted its suitability for various applications.
Looking ahead, the future prospects for CAS No 727982-67-4 are promising. Ongoing research is focusing on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, collaborative efforts between chemists and biologists are exploring its potential as a scaffold for drug design, particularly in targeting emerging therapeutic areas such as neurodegenerative diseases and immune disorders.
In conclusion, 2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial innovation.
727982-67-4 (2-(4-Methylpiperazin-1-yl)-5-(morpholine-4-sulfonyl)aniline) Related Products
- 1871479-31-0(2-(Azepan-2-yl)-1-cyclobutylpropan-1-one)
- 2229495-27-4(3-1-(aminomethyl)cyclobutyl-2,2-dimethyl-1lambda6-thiolane-1,1-dione)
- 1531087-60-1(1-(3,5-dichloropyridin-2-yl)prop-2-en-1-one)
- 855474-56-5(butyl(hexan-2-yl)amine)
- 309755-91-7((5Z)-3-(3-chlorophenyl)-2-sulfanylidene-5-(thiophen-2-yl)methylidene-1,3-thiazolidin-4-one)
- 1806968-99-9(4-(Difluoromethyl)-3-fluoro-5-methoxy-2-nitropyridine)
- 2228558-21-0(2-1-(3-ethoxy-4-methoxyphenyl)cyclopropylethan-1-amine)
- 2731012-69-2(rac-(4R,5S)-4,5-dihydroxy-1-(2,2,2-trifluoroacetyl)piperidine-2-carboxylic acid)
- 899991-10-7(1-(3-fluorophenyl)methyl-N-(3-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)
- 1806171-22-1(5-(Fluoromethyl)-2-iodo-4-methyl-3-(trifluoromethoxy)pyridine)



